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Compound of Interest

Compound Name: Acid blue 260
CAS No.: 62168-86-9
Cat. No.: B15622319
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Acid
Blue 260, an acid dye belonging to the anthraquinone class. The information is curated for
researchers, scientists, and professionals in drug development who may utilize this dye in
various applications, including as a staining agent or a model compound in adsorption and
degradation studies.

Chemical Identity and Molecular Structure

Acid Blue 260 is a synthetic anionic dye characterized by its vibrant blue color. It is primarily
used in the textile industry for dyeing protein fibers such as wool, silk, and nylon, as well as for
coloring leather.[1] The fundamental characteristics of Acid Blue 260 are summarized in the
table below.
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Identifier Value

C.I. Name Acid Blue 260
CAS Number 62168-86-9
Molecular Formula C26H23CIN3NaOsS
Molecular Weight 563.99 g/mol

sodium;1-amino-4-[[3-(benzoylamino)methyl-
IUPAC Name 2,4,6-trimethylphenyl]lamino]-9,10-

dioxoanthracene-2-sulfonate

Appearance Blue Powder

Molecular Structure Class Anthraquinone

A definitive IUPAC name for Acid Blue 260 is not consistently reported across all sources; the
name provided is based on the most detailed chemical structure information available. There
are some discrepancies in the literature regarding the molecular formula and weight, with some
sources citing C31H26N3NaOeS and 591.61 g/mol respectively.[2] However, the formula
C26H23CIN3NaOsS with a molecular weight of 563.99 g/mol is more frequently cited by
chemical suppliers.[3][4]

Physicochemical Properties
Solubility

Acid Blue 260 is a water-soluble dye.[5] The solubility is influenced by temperature and the
presence of other substances. The solubility of acid dyes, in general, is dependent on the
number of sulfonic acid groups and the molecular weight; a higher number of sulfonic acid
groups and lower molecular weight typically lead to higher solubility.[6] The addition of
electrolytes, such as sodium sulfate, can decrease the solubility of acid dyes in water.[6]

Solvent Solubility Temperature

Water 70 g/L 90 °C
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This table presents the available quantitative data on the solubility of Acid Blue 260.

Spectroscopic Properties

As an anthraquinone dye, Acid Blue 260 exhibits characteristic absorption in the visible region
of the electromagnetic spectrum, which is responsible for its blue color. While a specific,
experimentally determined UV-Vis absorption spectrum for Acid Blue 260 is not readily
available in the public domain, anthraquinone dyes typically display a strong absorption band in
the 550-650 nm range. For example, other blue acid dyes of the anthraquinone class show
maximum absorbance (Amax) in this region. The exact Amax is influenced by the solvent and
the specific auxochromes present on the anthraquinone core.

Stability

Acid Blue 260 is generally stable under normal storage conditions. However, its stability can
be affected by factors such as pH, temperature, and exposure to strong oxidizing or reducing
agents. Anthraquinone dyes can be susceptible to degradation under extreme pH and high
temperatures. For instance, some anthraquinones show increased degradation at basic pH
values.[3] The stability of the dye is a critical factor in its application and in studies involving its
removal from effluents.

Tinctorial and Fastness Properties

The performance of a dye is largely determined by its fastness properties, which describe its
resistance to various environmental factors. The following table summarizes the reported
fastness properties of Acid Blue 260 on wool, rated on a standard gray scale where a higher
number indicates better fastness.
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Property Rating
Light Fastness 6
Soaping (Fading) 2
Soaping (Staining) 2-3
Perspiration Fastness (Fading) 4-5
Perspiration Fastness (Staining) 4-5
Oxygen Bleaching 4-5
Fastness to Seawater 4-5

Experimental Protocols
Determination of Solubility

A precise determination of solubility is crucial for various applications. The following is a
general experimental protocol for determining the solubility of an acid dye like Acid Blue 260 in
a given solvent.

Objective: To determine the equilibrium solubility of Acid Blue 260 in a specified solvent at a
constant temperature.

Materials:

Acid Blue 260

Solvent of interest (e.g., deionized water, ethanol)

Thermostatically controlled shaker bath

Centrifuge

Syringe filters (0.45 pm, chemically compatible with the solvent)

Volumetric flasks and pipettes
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o UV-Vis spectrophotometer
Procedure:

o Prepare a series of supersaturated solutions of Acid Blue 260 in the chosen solvent in
sealed containers.

o Place the containers in a thermostatically controlled shaker bath set to the desired
temperature.

o Agitate the solutions for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

 After equilibration, allow the solutions to stand undisturbed in the shaker bath for a few hours
to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled
pipette to match the equilibration temperature.

o Immediately filter the withdrawn supernatant through a syringe filter to remove any
undissolved patrticles.

 Dilute the clear filtrate to a concentration that falls within the linear range of a previously
established calibration curve.

o Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the
Amax of Acid Blue 260.

o Calculate the concentration of the dye in the filtrate using the calibration curve.

e The solubility is then reported in g/L or mol/L.

Determination of Colorfastness to Perspiration (ISO 105-
E04)

This protocol outlines the standardized method for assessing the resistance of the color of
textiles to the action of human perspiration.
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Objective: To determine the colorfastness of a textile dyed with Acid Blue 260 to acidic and

alkaline perspiration.

Materials:

Dyed textile specimen (e.g., wool fabric dyed with Acid Blue 260)
Multifiber test fabric (containing strips of different common fibers)
Acidic perspiration solution (as per ISO 105-E04 standard)
Alkaline perspiration solution (as per ISO 105-E04 standard)
Perspirometer or equivalent device for applying pressure

Oven capable of maintaining a temperature of 37 + 2 °C

Gray scale for assessing color change and staining

Procedure:

Prepare a composite specimen by placing the dyed textile between two pieces of the
multifiber test fabric and sewing them together.

Thoroughly wet one composite specimen in the acidic perspiration solution and another in
the alkaline perspiration solution at a liquor-to-specimen ratio of 50:1 for 30 minutes.

Remove the specimens and pass them between two glass rods to remove excess solution.
Place each composite specimen between two glass or acrylic plates in the perspirometer.
Apply a pressure of 12.5 kPa to the specimens.

Place the perspirometer in the oven at 37 £ 2 °C for 4 hours.

After 4 hours, remove the specimens from the perspirometer and separate the dyed textile
from the multifiber fabrics.

Dry the specimens in air at a temperature not exceeding 60 °C.
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e Assess the change in color of the dyed specimen and the degree of staining on each type of
fiber in the multifiber fabric using the gray scales under standardized lighting conditions.

Synthesis and Purification
Synthesis Workflow

The synthesis of Acid Blue 260 typically involves a multi-step process, as outlined in patent
literature. A generalized workflow for its preparation is depicted below. This process involves
the condensation of bromamine acid with a substituted aniline, followed by sulfonation and
purification steps.

Starting Materials

2,4,6-Trimethylaniline Core Synthesis Purification and Finishing

(e acidplgzgga:::tr?\‘:rﬁsﬁmminn) }—V Sulfonation }—»‘ Isolation and Drying Acid Blue 260 Powder

Condensation R

eaction
the presence of a catalyst, e.g., CuCl)

Crude Dye Intermediate

(in

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Acid Blue 260.

Purification Methods

The crude product from the synthesis of acid dyes often contains impurities such as unreacted
starting materials, by-products, and inorganic salts. Purification is essential to achieve the
desired color strength, brightness, and fastness properties. Common purification techniques for
acid dyes include:

e Salting out: The dye is precipitated from the reaction mixture by the addition of a salt, such
as sodium chloride or sodium sulfate. This process can be repeated to improve purity.
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e Acid/Base Precipitation: The solubility of acid dyes is pH-dependent. By adjusting the pH of
the solution, the dye can be precipitated, leaving some impurities in the solution. The
precipitate is then collected by filtration and can be redissolved and reprecipitated.

o Recrystallization: The crude dye can be dissolved in a suitable solvent at an elevated
temperature and then allowed to cool slowly, causing the purified dye to crystallize.

o Chromatography: For obtaining high-purity dye for analytical or research purposes, column
chromatography using adsorbents like silica gel or alumina can be employed.[7]

Logical Workflow for Property Analysis

The comprehensive analysis of the chemical properties of a dye like Acid Blue 260 follows a
logical progression of experiments. This workflow ensures that fundamental characteristics are
determined first, followed by more specific performance-related properties.
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Caption: A logical workflow for the analysis of Acid Blue 260 properties.

Safety and Handling
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Acid Blue 260 should be handled in accordance with its Safety Data Sheet (SDS). It is typically
supplied as a powder that can cause eye, skin, and respiratory tract irritation. Ingestion may be
harmful. Appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a dust mask, should be worn when handling the powder. It should be stored in a cool, dry,
well-ventilated area away from incompatible materials such as strong oxidizing agents.

This technical guide serves as a foundational resource for understanding the key chemical
properties of Acid Blue 260. For specific applications, it is recommended to perform detailed
experimental evaluations to confirm these properties under the intended conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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